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Compound Name: N-Hexanoyl-L-Homoserine lactone

Cat. No.: B168961

An In-Depth Technical Guide on the Discovery and History of N-Hexanoyl-L-Homoserine
Lactone

Introduction

Cell-to-cell communication in bacteria, a phenomenon known as quorum sensing (QS), enables
individual bacterial cells to coordinate their gene expression and collective behavior in
response to population density. This complex communication network depends on the
production, release, and detection of small signaling molecules termed autoinducers. Among
the most extensively studied autoinducers in Gram-negative bacteria are the N-acyl-L-
homoserine lactones (AHLS). This technical guide provides a comprehensive overview of the
discovery and history of a key AHL, N-Hexanoyl-L-homoserine lactone (HHL or C6-HSL), a
pivotal signaling molecule for numerous bacterial species.

The journey to understanding HHL is intrinsically linked to the study of bioluminescence in the
marine bacterium Vibrio fischeri. Initial research on how these bacteria coordinate light
production at high cell densities led to the discovery of the first AHL, N-(3-oxohexanoyl)-L-
homoserie lactone (3-0x0-C6-HSL), and the foundational LuxI/LuxR regulatory system.
Subsequent investigations revealed that V. fischeri and other bacteria produce a variety of AHL
molecules, including HHL, unveiling a sophisticated and complex chemical language that
governs bacterial group behaviors. These behaviors include biofilm formation, virulence factor
production, and symbiosis.

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b168961?utm_src=pdf-interest
https://www.benchchem.com/product/b168961?utm_src=pdf-body
https://www.benchchem.com/product/b168961?utm_src=pdf-body
https://www.benchchem.com/product/b168961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The Genesis of Quorum Sensing: The Vibrio fischeri
Paradigm

The concept of quorum sensing was born from observations of the symbiotic relationship
between the bioluminescent bacterium Vibrio fischeri and marine animals like the Hawaiian
bobtail squid (Euprymna scolopes). V. fischeri colonizes the light-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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